![molecular formula C13H7Cl2FO2 B6407635 2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% CAS No. 1262008-07-0](/img/structure/B6407635.png)
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% (2,3,5-DCPFBA) is a synthetic organic compound used in a variety of laboratory and research applications. It is a white powder that is soluble in water and has a melting point of 229-232°C. 2,3,5-DCPFBA has a wide range of applications in scientific research, including synthesis, medical diagnosis and drug development.
Scientific Research Applications
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, in medical diagnosis, and in the development of drugs. It is also used as a starting material in the synthesis of a variety of pharmaceuticals, such as antibiotics, antifungals, and antivirals. It is also used in the synthesis of dyes, pigments, and other organic compounds.
Mechanism of Action
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are associated with inflammation and pain. By inhibiting the activity of COX-2, 2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% reduces the production of prostaglandins, thus decreasing inflammation and pain.
Biochemical and Physiological Effects
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% has been found to have anti-inflammatory, anti-allergic, and anti-cancer effects. It has been shown to reduce inflammation in animal models of arthritis and asthma. It has also been found to inhibit the growth of cancer cells in vitro, and to reduce the growth of tumors in animal models.
Advantages and Limitations for Lab Experiments
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound and is easily synthesized from commercially available starting materials. It also has a wide range of applications in research and has a high yield in synthesis reactions. However, it is important to note that 2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% is a hazardous compound and should be handled with care.
Future Directions
The potential applications of 2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% are vast. It could be used in the development of new drugs and pharmaceuticals, in the synthesis of organic compounds, and in medical diagnosis. It could also be used in the development of new methods for synthesizing organic compounds. Additionally, further research could be conducted to explore the biochemical and physiological effects of 2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% on various diseases and conditions.
Synthesis Methods
2-(3,5-Dichlorophenyl)-6-fluorobenzoic acid, 95% can be synthesized using a variety of methods. The most common method is the Friedel-Crafts acylation of 2,3,5-trichlorophenol with anhydrous fluorobenzene in the presence of anhydrous aluminum chloride as the catalyst. The reaction is carried out at a temperature of 80-90°C and a pressure of 1-2 atm. The yield of the reaction is typically greater than 95%.
properties
IUPAC Name |
2-(3,5-dichlorophenyl)-6-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2FO2/c14-8-4-7(5-9(15)6-8)10-2-1-3-11(16)12(10)13(17)18/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKWOFGAJFHWBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691282 |
Source
|
Record name | 3',5'-Dichloro-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262008-07-0 |
Source
|
Record name | 3',5'-Dichloro-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691282 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.